4-(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-1-[3-(dimethylamino)propyl]-3-hydroxy-5-(4-methoxyphenyl)-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C25H28N2O6
• Molecular Weight: 452.5 g/mol
• IUPAC Name: (4E)-4-[2,3-dihydro-1,4-benzodioxin-6-yl(hydroxy)methylidene]-1-[3-(dimethylamino)propyl]-5-(4-methoxyphenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C25H28N2O6/c1-26(2)11-4-12-27-22(16-5-8-18(31-3)9-6-16)21(24(29)25(27)30)23(28)17-7-10-19-20(15-17)33-14-13-32-19/h5-10,15,22,28H,4,11-14H2,1-3H3/b23-21+
• Standard InChI Key: KYWNVPCLANSZDX-XTQSDGFTSA-N
• Isomeric SMILES: CN(C)CCCN1C(/C(=C(/C2=CC3=C(C=C2)OCCO3)\O)/C(=O)C1=O)C4=CC=C(C=C4)OC
• Canonical SMILES: CN(C)CCCN1C(C(=C(C2=CC3=C(C=C2)OCCO3)O)C(=O)C1=O)C4=CC=C(C=C4)OC

Introduction

Benzodioxin derivatives are compounds that contain a benzene ring fused with a dioxin ring. These compounds are of interest in various fields, including pharmaceuticals and organic chemistry, due to their potential biological activities.

Synthesis Methods

Synthesis of such compounds typically involves multi-step reactions, including condensation reactions, alkylation, and acylation. Starting materials might include benzodioxin derivatives, pyrrolone precursors, and appropriate reagents for introducing the dimethylamino and methoxyphenyl groups.

Biological Activity

Compounds with similar structures may exhibit various biological activities, such as anti-inflammatory, antimicrobial, or antiviral properties. The presence of a benzodioxin ring and other functional groups could contribute to interactions with biological targets.

Research Findings

Without specific data on this compound, we can look at related compounds for insights. For example, compounds with benzodioxin moieties have been studied for their potential as inhibitors or modulators of certain enzymes or receptors.

Compound Type	Potential Biological Activity
Benzodioxin Derivatives	Enzyme Inhibition, Receptor Modulation
Pyrrolone Derivatives	Anti-inflammatory, Antimicrobial